4-chloro-N-(3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzene-1-sulfonamide

• IUPAC Name: 4-chloro-N-[3-(3-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C19H15ClN4O2S/c1-13-18(22-19-21-10-3-11-24(13)19)14-4-2-5-16(12-14)23-27(25,26)17-8-6-15(20)7-9-17/h2-12,23H,1H3
• InChI Key: VXCBINQFDZFYSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N1C=CC=N2)C3=CC(=CC=C3)NS(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H15ClN4O2S
• Molecular Weight: 398.9 g/mol

Description

4-chloro-N-(3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzene-1-sulfonamide (CMPB) is a synthetic organic compound that has been studied extensively in recent years due to its potential applications in the scientific and medical fields. CMPB is an aromatic sulfonamide with a unique structure that is composed of two fused aromatic rings and a chloro substituent on the fourth position of the benzene ring. This compound has been widely used as a synthetic intermediate in the pharmaceutical industry and has been studied for its potential therapeutic effects.

Scientific Research Applications

4-chloro-N-(3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzene-1-sulfonamide has been studied extensively for its potential applications in the scientific and medical fields. It has been used as a synthetic intermediate in the pharmaceutical industry and has been studied for its potential therapeutic effects. This compound has been investigated as a potential inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators. Additionally, this compound has been studied as an antifungal agent and as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Mechanism of Action

Target of Action

The compound F0657-0707, also known as 4-chloro-N-(3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzene-1-sulfonamide, is a derivative of the imidazo[1,2-a]pyridine class . This class of compounds has been recognized for its wide range of applications in medicinal chemistry .

Mode of Action

Imidazo[1,2-a]pyridine derivatives, to which f0657-0707 belongs, have been reported to show in vitro anti-tb activity against replicating and non-replicating tb . This suggests that these compounds may interact with their targets to inhibit the growth and replication of the TB bacteria.

Biochemical Pathways

Given the reported anti-tb activity of imidazo[1,2-a]pyridine derivatives , it can be inferred that F0657-0707 may affect the biochemical pathways involved in the growth and replication of TB bacteria.

Result of Action

Given the reported anti-tb activity of imidazo[1,2-a]pyridine derivatives , it can be inferred that F0657-0707 may result in the inhibition of growth and replication of TB bacteria.

Advantages and Limitations for Lab Experiments

4-chloro-N-(3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzene-1-sulfonamide is a relatively safe and easy to synthesize compound, making it ideal for use in laboratory experiments. Additionally, this compound is relatively stable and has a long shelf life, making it suitable for long-term storage. However, the compound is sensitive to light and air and should be stored in a cool, dark place.

Future Directions

Due to its potential therapeutic effects, 4-chloro-N-(3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzene-1-sulfonamide has been studied extensively in recent years and there are many potential future directions for research. Further studies could be conducted to investigate the compound’s effects on other biochemical and physiological processes, such as its potential effects on the immune system. Additionally, studies could be conducted to further investigate the compound’s mechanism of action and its potential applications in the medical field. Additionally, further studies could be conducted to investigate the compound’s potential as an inhibitor of other enzymes, such as those involved in the metabolism of drugs. Finally, further studies could be conducted to investigate the compound’s potential as an anticancer agent.

Synthesis Methods

The synthesis of 4-chloro-N-(3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzene-1-sulfonamide has been reported in various studies and is relatively straightforward. The compound can be synthesized in a two-step process starting from the commercially available 4-chloro-N-benzylbenzene-1-sulfonamide. The first step involves the reaction of this sulfonamide with 3-methylimidazo[1,2-a]pyrimidin-2-yl chloride in the presence of anhydrous potassium carbonate and acetic acid. The second step involves the deprotection of the resulting compound with hydrochloric acid to yield the desired product.